molecular formula C11H11N3O B1660156 2-(1H-Imidazol-1-yl)-N-phenylacetamide CAS No. 72502-52-4

2-(1H-Imidazol-1-yl)-N-phenylacetamide

Cat. No.: B1660156
CAS No.: 72502-52-4
M. Wt: 201.22 g/mol
InChI Key: SZNSAAFNQBTXMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1H-Imidazol-1-yl)-N-phenylacetamide is a heterocyclic acetamide derivative featuring an imidazole ring directly linked to an acetamide scaffold. Imidazole-containing compounds are of significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. This compound’s structure allows for versatile interactions with biological targets, particularly through hydrogen bonding via the imidazole nitrogen atoms and the acetamide carbonyl group.

Properties

CAS No.

72502-52-4

Molecular Formula

C11H11N3O

Molecular Weight

201.22 g/mol

IUPAC Name

2-imidazol-1-yl-N-phenylacetamide

InChI

InChI=1S/C11H11N3O/c15-11(8-14-7-6-12-9-14)13-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,13,15)

InChI Key

SZNSAAFNQBTXMB-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)NC(=O)CN2C=CN=C2

Canonical SMILES

C1=CC=C(C=C1)NC(=O)CN2C=CN=C2

Origin of Product

United States

Comparison with Similar Compounds

Structural Modifications and Heterocyclic Variations

The substitution of the imidazole ring with other heterocycles or functional groups significantly alters physicochemical and biological properties. Key analogs include:

Compound Class Structural Feature Key Differences vs. Target Compound
Triazole derivatives 1,2,3-Triazole ring Increased π-stacking potential; altered metabolic stability
Benzotriazole derivatives Fused benzene-triazole system Enhanced aromaticity; reduced antibacterial potency
Benzimidazole derivatives Fused benzene-imidazole system Improved planarity; higher DNA intercalation potential
Sulfur-containing imidazoles Methylsulfanyl or thioether groups Increased lipophilicity; potential for redox modulation

Example :

  • 2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylacetamide (): Replacing imidazole with benzotriazole reduces antibacterial activity but enhances antioxidant properties due to increased aromatic conjugation .
  • 2-(4-((Naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)-N-phenylacetamide (): The triazole-naphthyloxy hybrid structure improves antifungal activity compared to simpler imidazole derivatives .

Example :

  • Triazole derivatives (): Synthesized via click chemistry with Cu(OAc)₂ catalysis, achieving yields of 75–90% .
  • Benzimidazole derivatives (): Prepared using carbodiimide coupling agents, yielding 60–80% pure products .

Key Observations :

  • Imidazole derivatives generally exhibit broader-spectrum antimicrobial activity compared to benzotriazoles but lower antioxidant capacity .
  • Sulfur-containing analogs (e.g., methylsulfanyl groups) show enhanced membrane permeability, improving bioavailability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.